Cas no 1247075-58-6 (2-(2,2,2-Trifluoroethoxy)pyridin-4-amine)

2-(2,2,2-Trifluoroethoxy)pyridin-4-amine is a fluorinated pyridine derivative characterized by the presence of a trifluoroethoxy substituent at the 2-position and an amino group at the 4-position of the pyridine ring. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The trifluoroethoxy group enhances lipophilicity and metabolic stability, while the amino group provides a reactive site for further functionalization. Its structural features make it valuable for the development of novel compounds with improved pharmacokinetic properties. The compound is typically handled under controlled conditions due to its sensitivity.
2-(2,2,2-Trifluoroethoxy)pyridin-4-amine structure
1247075-58-6 structure
Product Name:2-(2,2,2-Trifluoroethoxy)pyridin-4-amine
CAS No:1247075-58-6
MF:C7H7F3N2O
MW:192.138491868973
MDL:MFCD16084388
CID:4580345
PubChem ID:57516331
Update Time:2025-10-11

2-(2,2,2-Trifluoroethoxy)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(2,2,2-trifluoroethoxy)pyridin-4-amine
    • 2-(2,2,2-trifluoro-ethoxy)-pyridin-4-ylamine
    • 2-(2,2,2-Trifluoroethoxy)pyridin-4-amine
    • MDL: MFCD16084388
    • Inchi: 1S/C7H7F3N2O/c8-7(9,10)4-13-6-3-5(11)1-2-12-6/h1-3H,4H2,(H2,11,12)
    • InChI Key: FIEMTHIQXMLNBX-UHFFFAOYSA-N
    • SMILES: FC(COC1C=C(C=CN=1)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 162
  • XLogP3: 1.6
  • Topological Polar Surface Area: 48.1

2-(2,2,2-Trifluoroethoxy)pyridin-4-amine Security Information

2-(2,2,2-Trifluoroethoxy)pyridin-4-amine Pricemore >>

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Additional information on 2-(2,2,2-Trifluoroethoxy)pyridin-4-amine

2-(2,2,2-Trifluoroethoxy)pyridin-4-amine

The compound CAS No. 1247075-58-6, known as 2-(2,2,2-Trifluoroethoxy)pyridin-4-amine, is a highly specialized organic chemical with significant applications in various fields of science and technology. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, material science, and environmental chemistry.

Chemical Structure and Properties

The molecular structure of CAS No. 1247075-58-6 consists of a pyridine ring substituted with an amino group at the 4-position and a trifluoroethoxy group at the 2-position. The presence of the trifluoroethoxy group introduces significant electron-withdrawing effects, which influence the electronic properties of the molecule. This makes it highly reactive in certain chemical transformations and ideal for use in various synthetic pathways.

Synthesis and Applications

The synthesis of CAS No. 1247075-58-6 involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have improved the efficiency of its production, making it more accessible for research and industrial applications.

One of the most promising applications of this compound is in the field of pharmacology. Researchers have explored its potential as a lead compound in drug development, particularly in targeting specific receptors and enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's.

Additionally, CAS No. 1247075-58-6 has shown promise in materials science as a precursor for advanced polymers and coatings due to its ability to form stable bonds under various conditions.

Environmental Impact and Safety Considerations

While CAS No. 1247075-58-6 offers numerous benefits, its environmental impact remains a critical area of study. Recent research has focused on understanding its biodegradation pathways and potential toxicity to aquatic life.

Proper handling and storage are essential to ensure safety when working with this compound. It is recommended to follow standard laboratory protocols to minimize exposure risks.

In conclusion, CAS No. 1247075-58-6, or 2-(2,2,2-Trifluoroethoxy)pyridin-4-amine, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties continue to drive innovative research, positioning it as a key player in future scientific advancements.

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